Cas no 1804259-86-6 (3-(3-Bromopropyl)-2-(methylthio)benzyl chloride)

• Product Name: 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride
• CAS No: 1804259-86-6
• MF: C₁₁H₁₄BrClS
• MW: 293.650860309601
• CID: 4981639
• Update Time: 2025-08-05

3-(3-Bromopropyl)-2-(methylthio)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride

• Inchi： 1S/C11H14BrClS/c1-14-11-9(6-3-7-12)4-2-5-10(11)8-13/h2,4-5H,3,6-8H2,1H3
• InChI Key： NIUQOZVHUZQBCL-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(CCl)C=1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3

Additional information on 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride

3-(3-Bromopropyl)-2-(methylthio)benzyl chloride: A Comprehensive Overview

3-(3-Bromopropyl)-2-(methylthio)benzyl chloride (CAS No. 1804259-86-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a bromopropyl group, a methylthio group, and a benzyl chloride moiety. These functional groups endow the compound with a range of chemical properties that make it an attractive candidate for both academic research and industrial applications.

The bromopropyl group in 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride is particularly noteworthy for its reactivity and versatility. Bromine is a well-known leaving group in organic synthesis, making this compound an excellent starting material for various substitution reactions. The presence of the bromine atom also allows for the introduction of other functional groups through nucleophilic substitution, opening up a wide array of synthetic possibilities. Recent studies have explored the use of brominated compounds in the synthesis of complex molecules, including those with potential therapeutic applications.

The methylthio group is another key feature of 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride. Sulfur-containing compounds are known for their unique chemical properties and biological activities. The methylthio group can participate in various reactions, such as oxidation to form sulfoxides or sulfones, which can be useful in the development of new materials and pharmaceuticals. Additionally, sulfur-containing compounds have been shown to exhibit antioxidant properties, making them valuable in the formulation of skincare products and other consumer goods.

The benzyl chloride moiety in 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride adds further complexity to the molecule. Benzyl chlorides are widely used in organic synthesis as electrophilic reagents due to their high reactivity. They can undergo nucleophilic substitution reactions with a variety of nucleophiles, leading to the formation of benzyl derivatives with diverse functionalities. This makes 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride an ideal starting material for the synthesis of more complex organic molecules.

In the pharmaceutical industry, 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride has shown promise as an intermediate in the synthesis of novel drugs. The combination of its brominated and sulfur-containing functionalities provides a platform for the development of compounds with specific biological activities. For example, recent research has focused on the use of similar compounds in the development of new antiviral agents and anticancer drugs. The ability to introduce multiple functional groups through selective reactions makes this compound a valuable tool in drug discovery and development.

In materials science, 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride has been explored for its potential use in the synthesis of advanced polymers and coatings. The presence of reactive functional groups allows for the creation of polymers with tailored properties, such as enhanced mechanical strength, improved thermal stability, and increased chemical resistance. These materials have applications in various industries, including automotive, aerospace, and electronics.

From an environmental perspective, the synthesis and use of 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride must be conducted with careful consideration of safety and sustainability. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents. Researchers are also exploring ways to recycle and repurpose this compound to minimize its environmental impact.

In conclusion, 3-(3-Bromopropyl)-2-(methylthio)benzyl chloride (CAS No. 1804259-86-6) is a multifaceted compound with a wide range of potential applications. Its unique combination of functional groups makes it an attractive candidate for both academic research and industrial use. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and technological fields.